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Introduction
Ac-QPKK(Ac)-AMC is a fluorogenic peptide substrate designed for the sensitive and

continuous measurement of sirtuin activity, particularly for SIRT1, SIRT2, and SIRT3.[1] This

substrate is selectively deacylated by these sirtuins. The assay principle is based on a two-step

enzymatic reaction. In the first step, a sirtuin enzyme removes the acetyl group from the lysine

residue of the Ac-QPKK(Ac)-AMC substrate. In the second step, a developing enzyme,

typically trypsin, proteolytically cleaves the peptide bond C-terminal to the now deacetylated

lysine, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC) molecule.[2][3][4] The

resulting fluorescence intensity is directly proportional to the sirtuin activity. When the AMC

fluorophore is attached to the peptide, its fluorescence is significantly quenched.[5]

The free AMC fluorophore has an excitation maximum in the range of 340-360 nm and an

emission maximum between 440-460 nm.[1][6] This application note provides detailed

protocols for using Ac-QPKK(Ac)-AMC, including optimal plate reader settings for

fluorescence detection and a standard procedure for performing the enzyme assay.
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Signaling Pathway and Assay Principle
The diagram below illustrates the two-step enzymatic reaction that forms the basis of the sirtuin

activity assay using Ac-QPKK(Ac)-AMC.

Step 1: Sirtuin Deacetylation

Step 2: Proteolytic Cleavage (Development)
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Caption: Two-step sirtuin activity assay workflow.

Plate Reader Settings for Fluorescence Detection
For accurate measurement of the released AMC, a fluorescence microplate reader is required.

Black, flat-bottom 96-well or 384-well plates are recommended to minimize background

fluorescence and light scattering.[7] The following table summarizes the key plate reader

settings.
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Parameter Recommended Setting Notes

Excitation Wavelength 350 - 360 nm

The optimal excitation

wavelength for free AMC is

around 351-355 nm. A broader

range of 340-380 nm can also

be used.[6][8]

Emission Wavelength 450 - 460 nm

The emission maximum for

free AMC is typically between

440-460 nm.[9][10]

Read Type Endpoint or Kinetic

Endpoint is suitable for

measuring total activity after a

fixed time. Kinetic mode allows

for real-time monitoring of the

reaction rate.

Gain / Sensitivity Optimize for Assay

Adjust the gain to maximize

the dynamic range. Use a

positive control (well with

highest expected

fluorescence) to set the gain to

~90% of the maximum signal

to avoid detector saturation.

[11][12]

Flashes per Well 5 - 10

Increasing the number of

flashes (integration time) can

improve the signal-to-noise

ratio but will increase the read

time.[13][14]

Plate Type Black, Clear Bottom

Black plates are essential for

reducing background in

fluorescence assays.[7]

Read Position Top Reading

Top reading is generally

recommended for solution-

based fluorescence assays.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.caymanchem.com/news/fluorescent-probe-labeling-chemistry
https://www.medchemexpress.com/search.html?q=AMC&ft=&fa=&fp=
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/amc_7_amino_4_methylcoumarin
https://app.fluorofinder.com/dyes/1772-7-amino-4-methylcoumarin-amc
https://www.bmglabtech.com/en/blog/how-to-optimise-fluorescence-gain/
https://www.bmglabtech.com/en/howto-notes/how-to-optimise-the-gain-setting-of-my-microplate-reader/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7890041/
https://www.researchgate.net/post/Fluorescence-plate-reader-settings
https://www.selectscience.net/how-to-troubleshoot-microplate-assays-and-optimize-detection-with-your-microplate-reader
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Control 37°C

Maintain a constant

temperature for enzymatic

assays to ensure reproducible

reaction rates.[14]

Experimental Protocols
This section provides a detailed methodology for a standard sirtuin activity assay in a 96-well

plate format.

Reagent Preparation
Sirtuin Assay Buffer: 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1

mg/mL BSA. Prepare fresh and keep on ice.

NAD+ Stock Solution: Prepare a 10 mM stock solution of β-Nicotinamide adenine

dinucleotide (NAD+) in Sirtuin Assay Buffer. Store in aliquots at -80°C.

Substrate Stock Solution: Dissolve Ac-QPKK(Ac)-AMC in DMSO to a final concentration of

10 mM.[15] Store in aliquots at -20°C, protected from light.

Sirtuin Enzyme Dilution: Dilute the sirtuin enzyme stock (e.g., recombinant human SIRT1) to

the desired working concentration in cold Sirtuin Assay Buffer. The optimal concentration

should be determined empirically but is typically in the low nanomolar range. Keep the

diluted enzyme on ice.

Developer Solution: Prepare a solution of Trypsin (TPCK-treated) at 2.5 mg/mL in Sirtuin

Assay Buffer.[13] To simultaneously stop the sirtuin reaction, a broad-spectrum sirtuin

inhibitor like Nicotinamide (NAM) can be added to this solution at a final concentration of 2

mM.

Assay Procedure Workflow
The following diagram outlines the general workflow for performing the sirtuin activity assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/post/Fluorescence-plate-reader-settings
https://www.benchchem.com/product/b3025686/docs?utm_src=pdf-body#application-notes-and-protocols-for-ac-qpkk-ac-amc-fluorescence-detection
https://www.benchchem.com/pdf/Unveiling_Enzyme_Activity_A_Technical_Guide_to_the_Ac_Arg_Gly_Lys_Ac_AMC_Substrate_System.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7890041/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow

1. Prepare Reagents
(Buffer, NAD+, Substrate,
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4. Initiate Reaction
(Add Substrate)

5. Incubate Reaction
(30-60 min at 37°C)
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7. Incubate Development
(15-30 min at 37°C)

8. Read Fluorescence
(Ex: 355 nm, Em: 460 nm)
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Caption: General workflow for a sirtuin activity assay.

Detailed Assay Procedure (96-well plate)
Final assay volume: 100 µL

Reaction Setup:

Add 50 µL of Sirtuin Assay Buffer to each well.

Add 10 µL of test compound (inhibitor/activator) or vehicle control (e.g., DMSO diluted in

assay buffer) to the appropriate wells.

Add 10 µL of 10x NAD+ working solution (for a final concentration of 1 mM).

Add 20 µL of the diluted sirtuin enzyme solution to all wells except the "no enzyme" blank.

For blank wells, add 20 µL of Sirtuin Assay Buffer.

Pre-incubation: Pre-incubate the plate at 37°C for 10-15 minutes to allow for inhibitor

binding.[4]

Reaction Initiation: Start the deacetylation reaction by adding 10 µL of Ac-QPKK(Ac)-AMC
substrate, diluted from the stock to a working concentration (e.g., 500 µM for a final

concentration of 50 µM).

Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes. The incubation time

should be optimized to ensure the reaction remains within the linear range.
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Development Step: Stop the sirtuin reaction and initiate fluorescence development by adding

50 µL of the Developer Solution to each well.[15]

Development Incubation: Incubate the plate at 37°C for 15-30 minutes to allow for complete

cleavage of the deacetylated substrate by trypsin.[4]

Fluorescence Measurement: Read the fluorescence intensity on a microplate reader using

the settings outlined in the table above (e.g., Excitation: 355 nm, Emission: 460 nm).[15]

Data Analysis
Background Subtraction: Subtract the average fluorescence of the "no enzyme" blank wells

from all other readings.[16]

AMC Standard Curve: To convert Relative Fluorescence Units (RFU) to the absolute amount

of product formed, prepare a standard curve using known concentrations of free AMC (e.g.,

0-10 µM) in the final assay buffer volume.[4]

Calculate Activity: Use the slope of the AMC standard curve to convert the background-

subtracted RFU values into the concentration of AMC produced. Sirtuin activity can then be

expressed as the rate of product formation (e.g., µM/min).

Inhibitor Analysis: For inhibitor screening, calculate the percentage of inhibition for each

compound concentration relative to the vehicle control. Plot the percent inhibition against the

logarithm of the inhibitor concentration to determine the IC₅₀ value.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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